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Compound of Interest

Compound Name: Indium-110

CAS No.: 14133-75-6

Cat. No.: B1235001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the production of the positron-

emitting radionuclide Indium-110 (¹¹⁰In) from Cadmium-110 (¹¹⁰Cd) targets. ¹¹⁰In, with its

isomeric state ¹¹⁰ᵐIn, holds potential for application in Positron Emission Tomography (PET)

imaging. This document details the nuclear reactions, experimental protocols for target

preparation, chemical separation, and quality control procedures, presenting quantitative data

in structured tables and visualizing key processes through diagrams.

Overview of Indium-110
Indium-110 exists in two isomeric states, a ground state (¹¹⁰ᵍIn) and a metastable state

(¹¹⁰ᵐIn), both of which decay to stable Cadmium-110 (¹¹⁰Cd). Their distinct decay

characteristics are crucial for production and application considerations.

Table 1: Nuclear and Decay Properties of Indium-110 Isomers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1235001#bc-rfq
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#production-of-indium-110-from-cadmium-110-targets-a-technical-guide
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#production-of-indium-110-from-cadmium-110-targets-a-technical-guide
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#production-of-indium-110-from-cadmium-110-targets-a-technical-guide
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#production-of-indium-110-from-cadmium-110-targets-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Indium-110g (Ground
State)

Indium-110m (Metastable
State)

Half-life (T½) 4.92(8) hours[1] 69.1(5) minutes[2]

Spin and Parity 7+[1] 2+[2]

Decay Mode 100% EC/β⁺[1] 100% EC/β⁺[2]

Q-value (EC) 3878(12) keV[3] -

Excitation Energy - 62.08(4) keV[2]

Prominent Gamma-ray

Energies (keV)
937.478[4] 657.75[4]

Nuclear Production Routes
The primary methods for producing ¹¹⁰In involve bombarding enriched ¹¹⁰Cd targets with

charged particles in a cyclotron. The two most common reactions are proton- and deuteron-

induced reactions.

Click to download full resolution via product page

Proton-Induced Reaction: ¹¹⁰Cd(p,n)¹¹⁰In
This reaction is a common method for producing ¹¹⁰In. The cross-section for this reaction has

been studied, and experimental data is available, although it can be sparse.

Table 2: Experimental Cross-Section Data for the ¹¹⁰Cd(p,n)¹¹⁰In Reaction

Proton Energy
(MeV)

Cross-Section (mb) State Reference

14.14 ± 2.03 155.3 ± 21.9 Ground (7⁺) [4]
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Note: The measurement of the metastable state cross-section is challenging due to overlapping

gamma energies from other reaction channels.[4]

Deuteron-Induced Reaction: ¹¹⁰Cd(d,2n)¹¹⁰In
The (d,2n) reaction on ¹¹⁰Cd provides an alternative route to ¹¹⁰In. The International Atomic

Energy Agency (IAEA) provides recommended cross-section data for the production of the

metastable state, ¹¹⁰ᵐIn.

Table 3: Recommended Cross-Section Data for the ¹¹⁰Cd(d,2n)¹¹⁰ᵐIn Reaction (IAEA)

Deuteron Energy (MeV) Cross-Section (mb) Uncertainty (mb)

8.7 3.6 1.8

10.0 120.1 7.7

12.0 347.9 22.0

14.0 478.1 26.1

16.0 447.0 22.8

18.0 358.0 18.0

20.0 276.1 13.8

25.0 148.0 7.4

30.0 84.2 4.2

(Data extracted from IAEA-NDS)

Experimental Protocols
The production of high-purity ¹¹⁰In suitable for radiopharmaceutical applications involves a

multi-step process, from target preparation to final quality control.
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Production Phase

Purification Phase

Quality Control Phase

1. Target Preparation
(Enriched ¹¹⁰Cd)

2. Cyclotron Irradiation
(p or d beam)

3. Target Dissolution

4. Chemical Separation
(Ion Exchange or

Solvent Extraction)

5. Solvent Evaporation
& Reconstitution

6. Purity Analysis
(Radionuclidic, Radiochemical)

7. Sterility & Endotoxin
Testing

Final ¹¹⁰In Product
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Target Preparation
The preparation of a robust and efficient target is critical for successful radionuclide production.

Enriched ¹¹⁰Cd (typically >95%) is used to minimize the production of isotopic impurities.

Method: Electroplating of Cadmium-110

Substrate Preparation: A high-purity copper or silver disc is used as the backing material.

The surface is mechanically polished and chemically etched to ensure strong adherence of

the cadmium layer.

Plating Bath: A cyanide-based or fluoborate-based electrolyte solution containing enriched

¹¹⁰Cd is prepared. Cyanide baths are common and produce a smooth, bright finish.[5]

Electrodeposition: The substrate is made the cathode in an electrochemical cell, with a

cadmium anode. A direct current is applied to deposit a thin, uniform layer of ¹¹⁰Cd onto the

substrate.[5] The thickness is typically in the range of 10-50 µm, depending on the desired

yield and beam energy.

Target Finishing: The plated target is rinsed with deionized water, dried, and its thickness and

uniformity are verified.

Target Irradiation
The prepared ¹¹⁰Cd target is mounted in a target holder and irradiated with a proton or

deuteron beam from a cyclotron.

Beam Energy: Chosen to maximize the cross-section of the desired reaction while

minimizing competing reactions (e.g., (p,2n)). For the ¹¹⁰Cd(p,n) reaction, energies around

14-16 MeV are often used.[6]

Beam Current: Typically in the range of 10-100 µA, depending on the thermal properties of

the target.

Irradiation Time: Varies from 1 to several hours, determined by the half-life of ¹¹⁰In and the

desired activity.
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Chemical Separation and Purification
After irradiation, the ¹¹⁰In must be chemically separated from the bulk ¹¹⁰Cd target material and

any metallic impurities. Cation exchange chromatography is a highly effective method for this

separation.[7]

Protocol: Cation Exchange Chromatography

Target Dissolution: The irradiated cadmium layer is dissolved from the substrate using a

minimal volume of concentrated nitric acid (HNO₃). The solution is then carefully evaporated

to near dryness and reconstituted in a weak acid solution (e.g., 0.1 M HCl or 0.2 M HBr in

50% acetone).[7]

Column Preparation: A column is packed with a strongly acidic cation exchange resin, such

as AG50W-X8. The resin is pre-conditioned by washing with the same weak acid solution

used for sample reconstitution.

Loading: The dissolved target solution is loaded onto the column.

Elution of Cadmium: The bulk cadmium is eluted from the column using a solution of 0.20 M

HBr in 50% acetone.[7] Cadmium forms weaker cationic or anionic complexes in this

medium and passes through the column, while indium remains strongly adsorbed.

Elution of Indium: After the cadmium has been completely removed (monitored by collecting

fractions), the desired ¹¹⁰In is eluted from the resin using a stronger acid, such as 1.0 M HCl.

[7]

Final Processing: The ¹¹⁰In-containing fraction is collected. The solution is evaporated, and

the residue is reconstituted in a biocompatible solution, such as sterile 0.05 M HCl or a

citrate buffer, for subsequent use.

Quality Control
To ensure the safety and efficacy of the ¹¹⁰In for potential use in humans, rigorous quality

control (QC) tests are mandatory.[8][9][10][11]

Table 4: Quality Control Specifications for Radiopharmaceutical-Grade ¹¹⁰In
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QC Test Method Specification

Radionuclidic Purity
High-Purity Germanium

(HPGe) Gamma Spectrometry

> 99.5% ¹¹⁰In. Identify and

quantify any long-lived

impurities after decay of ¹¹⁰In.

Radiochemical Purity Radio-TLC or Radio-HPLC
> 95% as [¹¹⁰In]InCl₃ or other

specified chemical form.

Chemical Purity ICP-MS or ICP-AES

Limits on metallic impurities,

especially residual Cadmium

(a toxic heavy metal).

pH
pH meter or calibrated pH

strips

Typically between 1.0 and 3.0

for [¹¹⁰In]InCl₃ to prevent

hydrolysis.[8]

Sterility
Direct inoculation or

membrane filtration
No microbial growth.

Bacterial Endotoxins
Limulus Amebocyte Lysate

(LAL) test

Within acceptable limits (e.g.,

< 175 EU/V).

Decay Scheme Visualization
The decay of ¹¹⁰In isomers proceeds entirely to stable ¹¹⁰Cd through electron capture (EC) or

positron (β⁺) emission, followed by gamma-ray emissions from the excited states of the

daughter nuclide.

// Energy Levels {rank=same; In110m [label="¹¹⁰ᵐIn (2⁺)\nT½=69.1 min"];} {rank=same; In110g

[label="¹¹⁰ᵍIn (7⁺)\nT½=4.92 h"];} {rank=same; Cd110_excited [label="Excited States of

¹¹⁰Cd"];} {rank=same; Cd110_ground [label="¹¹⁰Cd (0⁺, stable)"];}

// Nodes for lines node [shape=point, width=0]; start_m [pos="1.5,2.5!", label=""]; start_g

[pos="0.5,2.5!", label=""]; mid_point [pos="1,1!", label=""]; end_point [pos="1,0!", label=""];

// Invisible edges for positioning In110m -> In110g [style=invis]; In110g -> Cd110_excited

[style=invis]; Cd110_excited -> Cd110_ground [style=invis];
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// Decay Paths edge [color="#EA4335"]; start_m -> mid_point [label=" EC/β⁺",

fontcolor="#202124"]; start_g -> mid_point [label=" EC/β⁺", fontcolor="#202124"];

// Gamma Decay edge [color="#FBBC05", style=wavy, arrowhead=none, constraint=false];

mid_point -> end_point [label=" γ-rays", fontcolor="#202124"];

// Level lines edge [color="#5F6368", arrowhead=none]; L_In110m [pos="1.2,2.5!", label=""];

R_In110m [pos="1.8,2.5!", label=""]; L_In110m -> R_In110m; L_In110g [pos="0.2,2.5!",

label=""]; R_In110g [pos="0.8,2.5!", label=""]; L_In110g -> R_In110g; L_Cd_exc [pos="0.7,1!",

label=""]; R_Cd_exc [pos="1.3,1!", label=""]; L_Cd_exc -> R_Cd_exc; L_Cd_gnd [pos="0.7,0!",

label=""]; R_Cd_gnd [pos="1.3,0!", label=""]; L_Cd_gnd -> R_Cd_gnd; } ends_dot Caption:

Simplified decay scheme of ¹¹⁰In isomers to ¹¹⁰Cd.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1235001/docs#production-of-indium-110-from-
cadmium-110-targets-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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